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Compound of Interest

Compound Name: ODQ

Cat. No.: B1677183 Get Quote

Essential Safety and Logistical Information for the Disposal of 1H-[1][2][3]Oxadiazolo[4,3-

a]quinoxalin-1-one (ODQ)

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides a comprehensive, step-by-step guide for the safe disposal

of ODQ (1H-[1][2][3]Oxadiazolo[4,3-a]quinoxalin-1-one), a potent and selective inhibitor of

soluble guanylyl cyclase. Adherence to these procedures is critical due to the hazardous nature

of this compound.

I. Understanding the Hazards of ODQ
Before handling ODQ, it is crucial to be aware of its associated hazards. According to safety

data sheets (SDS), ODQ presents the following risks:

Harmful if swallowed (H302).[2]

Very toxic to aquatic life with long-lasting effects (H410).[2]

Due to its high aquatic toxicity, ODQ must be disposed of as hazardous waste and should

never be poured down the drain. Improper disposal can lead to significant environmental

damage. The designated disposal route is through an approved waste disposal plant.[2]

II. Quantitative Data and Chemical Properties
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A summary of the key quantitative data for ODQ is presented in the table below for easy

reference.

Property Value

Molecular Formula C₉H₅N₃O₂

Molecular Weight 187.15 g/mol [4]

CAS Number 41443-28-1[4]

Appearance Light yellow powder or crystalline solid[5][6]

Solubility

- DMSO: ~15-25 mg/mL[5][6][7]- DMF: ~30

mg/mL[6]- Ethanol: ~0.5 mg/mL[6]- Water:

Insoluble

Storage Temperature -20°C[2][7]

Chemical Incompatibility
Strong acids/alkalis, strong oxidizing/reducing

agents.[2]

III. Step-by-Step Disposal Protocol for ODQ Waste
This protocol outlines the necessary steps for the safe handling and disposal of ODQ from the

point of generation to its final collection.

1. Waste Identification and Segregation:

Solid ODQ Waste:

This includes expired or unused pure ODQ, as well as contaminated personal protective

equipment (PPE) such as gloves, weigh boats, and kimwipes.

All solid waste must be collected in a dedicated, clearly labeled hazardous waste

container.

Liquid ODQ Waste:
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This includes solutions containing ODQ, such as stock solutions, experimental media, and

solvent rinses.

Collect all liquid waste in a dedicated, leak-proof, and chemically compatible hazardous

waste container (e.g., a high-density polyethylene bottle).

Do not mix ODQ waste with other chemical waste streams unless their compatibility has

been verified. Specifically, avoid mixing with strong acids, alkalis, or strong

oxidizing/reducing agents.[2]

2. Waste Container Management:

Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "1H-[1][2][3]Oxadiazolo[4,3-a]quinoxalin-1-one (ODQ)," and the

approximate concentration and volume.

The date of waste accumulation should also be clearly marked.

Storage:

Waste containers should be kept tightly sealed when not in use.

Store the waste containers in a designated satellite accumulation area within the

laboratory, away from general laboratory traffic and incompatible chemicals.

3. Disposal of Empty ODQ Containers:

Empty containers that once held ODQ must also be treated as hazardous waste unless

properly decontaminated.

To decontaminate, rinse the container three times with a suitable solvent (such as ethanol or

DMSO) that will dissolve any remaining ODQ.

Collect the solvent rinsate and dispose of it as liquid ODQ hazardous waste.
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After triple-rinsing, the container can be disposed of as non-hazardous laboratory glassware

or plastic, in accordance with your institution's policies.

4. Arranging for Waste Pickup:

Once the hazardous waste container is full or has reached your institution's storage time

limit, arrange for its collection by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.

Follow all institutional procedures for waste pickup requests.

IV. Experimental Workflow for ODQ Waste Disposal
The following diagram illustrates the logical workflow for the proper disposal of ODQ waste in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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